Cas no 941895-55-2 (2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

2-Fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide is a synthetic organic compound featuring a benzamide core linked to a pyridazine-substituted phenyl group. Its structure incorporates a fluorine atom at the ortho position of the benzamide ring and a 4-methylpiperazine moiety on the pyridazine system, enhancing its potential as a bioactive molecule. This compound is of interest in medicinal chemistry due to its modular design, which allows for targeted interactions with biological receptors or enzymes. The presence of both electron-withdrawing (fluoro) and electron-donating (methylpiperazine) groups may influence its pharmacokinetic properties, making it a candidate for further investigation in drug discovery and development.
2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide structure
941895-55-2 structure
Product Name:2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
CAS No:941895-55-2
MF:C22H22FN5O
MW:391.441387653351
CID:5499264
Update Time:2025-05-19

2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
    • 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
    • Inchi: 1S/C22H22FN5O/c1-27-12-14-28(15-13-27)21-11-10-20(25-26-21)16-6-8-17(9-7-16)24-22(29)18-4-2-3-5-19(18)23/h2-11H,12-15H2,1H3,(H,24,29)
    • InChI Key: VZVWWCDYNXEUPN-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC=CC=C1F

2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2724-0762-2μmol
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2724-0762-5μmol
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2724-0762-1mg
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2724-0762-2mg
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2724-0762-3mg
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2724-0762-4mg
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2724-0762-5mg
2-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-55-2 90%+
5mg
$69.0 2023-05-16

Additional information on 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

Professional Introduction to Compound with CAS No. 941895-55-2 and Product Name: 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

The compound with the CAS number 941895-55-2 and the product name 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of a fluoro substituent, a 4-methylpiperazine moiety, and a pyridazine core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluoro substituent in this compound is strategically positioned to enhance metabolic stability and binding affinity, which are critical factors in drug design. Fluorinated compounds often exhibit improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. This characteristic is particularly relevant in the context of chronic diseases where sustained drug action is desirable.

The 4-methylpiperazine component of the molecule is another key feature that contributes to its pharmacological profile. Piperazine derivatives are well-known for their role as pharmacophores in various therapeutic classes, including antipsychotics, antihistamines, and antihypertensives. The addition of a methyl group at the 4-position modulates the pharmacological activity, potentially enhancing receptor binding or altering metabolic pathways. This modification aligns with the broader trend in drug discovery towards fine-tuning molecular properties to achieve optimal therapeutic effects.

The core structure of the compound, featuring a pyridazine ring, is also noteworthy. Pyridazines are heterocyclic compounds that have been extensively studied for their biological activity. They are found in numerous bioactive molecules and have demonstrated efficacy in treating conditions such as inflammation, cancer, and infectious diseases. The integration of a pyridazine moiety into this compound suggests potential interactions with enzymes or receptors involved in these pathways.

The benzamide moiety at the terminal position of the molecule further contributes to its complexity and functionality. Benzamides are known for their ability to modulate enzyme activity, particularly through inhibition of proteases and kinases. This structural feature may enable the compound to interfere with signaling pathways relevant to various diseases, offering a basis for therapeutic intervention.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like this one. By systematically modifying different parts of the molecule, researchers can fine-tune its pharmacological properties. For instance, variations in the substitution pattern around the pyridazine ring or changes to the piperazine side chain can significantly impact binding affinity and selectivity. Such modifications are crucial for developing molecules that exhibit high efficacy while minimizing off-target effects.

The synthesis of 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These methods not only improve yield but also allow for greater flexibility in modifying the molecular structure during later stages of development.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathways. For example, its interaction with specific kinases or proteases could lead to therapeutic benefits in conditions such as cancer or inflammation. Further investigation is needed to fully characterize its mechanism of action and identify potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Computational modeling and high-throughput screening techniques are increasingly being used to accelerate the discovery process. These tools enable researchers to predict how different molecular structures will behave biologically before investing significant resources in synthesis and testing.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. Molecules like 2-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide exemplify how structural complexity can be leveraged to create innovative therapeutic agents. By combining insights from chemistry, biology, and medicine, we can develop more effective treatments that address unmet medical needs.

The future prospects for this compound are promising given its unique structural features and potential biological activity. Continued research will focus on optimizing its pharmacological properties through further molecular modifications while exploring new applications across various therapeutic areas. As more data becomes available regarding its efficacy and safety profiles,it may emerge as a valuable tool for treating challenging diseases.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd